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Compound of Interest

Compound Name: 1-Bromo-4-nitrobenzene

Cat. No.: B128438

An In-depth Technical Guide to the Physical Properties of 1-Bromo-4-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-nitrobenzene is a pivotal intermediate in the synthesis of a wide array of organic
compounds, finding significant application in the pharmaceutical and fine chemical industries.
An accurate understanding of its physical properties, particularly its melting and boiling points,
is fundamental for its purification, handling, and subsequent chemical transformations. This
technical guide provides a comprehensive overview of these properties and details the
experimental protocols for their precise determination.

Physical Properties

The principal physical properties of 1-Bromo-4-nitrobenzene are summarized below. It is
important to note that the reported values can exhibit slight variations depending on the purity
of the sample and the specific experimental conditions employed.

Physical Property Value (°C) Value (°F)
Melting Point 122 - 128 °CJ[1] 251.6 - 262.4 °F
Boiling Point 255 - 256 °C[2][3] 491 - 492.8 °F[2]
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Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
melting and boiling points of 1-Bromo-4-nitrobenzene.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. For a pure substance, this occurs over a very narrow temperature range.

Materials:

1-Bromo-4-nitrobenzene (crystalline solid)

Melting point apparatus (e.g., Mel-Temp, DigiMelt)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 1-Bromo-4-nitrobenzene sample is completely dry and
has been finely pulverized using a mortar and pestle to ensure uniform heat transfer.[4]

e Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open
end of a capillary tube.

e Packing the Sample: Tap the sealed end of the capillary tube gently on a solid surface to
tightly pack the sample at the bottom. The final packed sample height should be
approximately 2-3 mm.[3]

¢ Measurement:

o Insert the capillary tube into the heating block of the melting point apparatus.
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o If the approximate melting point is known, heat the sample at a rapid rate to a temperature
about 15-20°C below the expected melting point.[5]

o Subsequently, reduce the heating rate to approximately 1-2°C per minute to allow for
thermal equilibrium.[6]

o Carefully observe the sample through the eyepiece.
o Record the temperature at which the first droplet of liquid is observed.[4]

o Record the temperature at which the entire sample has completely liquefied.

e Reporting: The melting point should be reported as a range between the temperature of
initial and final melting. A narrow melting range is indicative of a high degree of purity.[6]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. As 1-Bromo-4-nitrobenzene is a solid at ambient
temperature, its boiling point is determined at elevated temperatures.

Materials:

1-Bromo-4-nitrobenzene

Distillation apparatus (including a distilling flask, condenser, receiving flask, and
thermometer)

Heating mantle or oil bath

Boiling chips
Procedure:

o Apparatus Assembly: Set up the distillation apparatus in a fume hood. Place the 1-Bromo-4-
nitrobenzene sample and a few boiling chips in the distilling flask to ensure smooth boiling.

e Heating: Gradually heat the distilling flask using a heating mantle or an oil bath.
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» Vaporization and Condensation: As the temperature increases, the solid will melt, and the
liquid will begin to boil. The resulting vapor will travel into the condenser, where it will be
cooled and revert to a liquid, which is then collected in the receiving flask.

o Temperature Measurement: The thermometer bulb should be positioned so that its upper
end is level with the bottom of the side-arm of the distilling flask. The boiling point is the
temperature at which a constant stream of distillate is collected, and the temperature reading
on the thermometer remains stable.[7]

Workflow for Physicochemical Characterization

The following diagram outlines a standard workflow for the synthesis, purification, and
subsequent physicochemical characterization of 1-Bromo-4-nitrobenzene.
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Caption: A typical workflow for the synthesis and characterization of 1-Bromo-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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